(3-(Thiazol-5-yl)phenyl)methanol
Cat. No. B8284035
M. Wt: 191.25 g/mol
InChI Key: MNNABODQNVATEP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09242970B2
Procedure details
A solution of (3-(thiazol-5-yl)phenyl)methanol (162 mg; 0.84 mmol) in anh. DCM (6 ml) was treated with MnO2 (1.104 g; 12.70 mmol), and the resulting mixture was stirred at rt, under nitrogen, for 3 h. The resulting reaction mixture was then filtered over celite, and the separated solids were washed with DCM. The filtrate was concentrated to dryness under reduced pressure giving 3-(thiazol-5-yl)benzaldehyde as an orange solid. LC-MS (conditions A): tR=0.58 min.; [M+H]+: 190.02 g/mol.
Identifiers
|
REACTION_CXSMILES
|
[S:1]1[C:5]([C:6]2[CH:7]=[C:8]([CH2:12][OH:13])[CH:9]=[CH:10][CH:11]=2)=[CH:4][N:3]=[CH:2]1>C(Cl)Cl.O=[Mn]=O>[S:1]1[C:5]([C:6]2[CH:7]=[C:8]([CH:9]=[CH:10][CH:11]=2)[CH:12]=[O:13])=[CH:4][N:3]=[CH:2]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
162 mg
|
|
Type
|
reactant
|
|
Smiles
|
S1C=NC=C1C=1C=C(C=CC1)CO
|
|
Name
|
|
|
Quantity
|
6 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(Cl)Cl
|
|
Name
|
|
|
Quantity
|
1.104 g
|
|
Type
|
catalyst
|
|
Smiles
|
O=[Mn]=O
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
the resulting mixture was stirred at rt, under nitrogen, for 3 h
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The resulting reaction mixture
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
was then filtered over celite
|
WASH
|
Type
|
WASH
|
|
Details
|
the separated solids were washed with DCM
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
The filtrate was concentrated to dryness under reduced pressure
|
Outcomes
Product
Details
Reaction Time |
3 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
S1C=NC=C1C=1C=C(C=O)C=CC1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
